Cas no 923157-34-0 (2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide)

• Product Name: 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide
• CAS No: 923157-34-0
• MF: C₁₈H₁₄Cl₃N₃OS
• MW: 426.747259616852
• CID: 5983210
• PubChem ID: 27544028
• Update Time: 2025-10-28

2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide
• 2-[5-(4-chlorophenyl)-1-methylimidazol-2-yl]sulfanyl-N-(3,4-dichlorophenyl)acetamide
• 2-{[5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide
• F2223-0197
• 2-((5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl)thio)-N-(3,4-dichlorophenyl)acetamide
• 923157-34-0
• AKOS001950218

• Inchi： 1S/C18H14Cl3N3OS/c1-24-16(11-2-4-12(19)5-3-11)9-22-18(24)26-10-17(25)23-13-6-7-14(20)15(21)8-13/h2-9H,10H2,1H3,(H,23,25)
• InChI Key： HUPAWNYXSZHLJT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(Cl)=C1)(=O)CSC1N(C)C(C2=CC=C(Cl)C=C2)=CN=1

Computed Properties

• Exact Mass: 424.992316g/mol
• Monoisotopic Mass: 424.992316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide

Comprehensive Overview of 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide (CAS No. 923157-34-0)

The compound 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide, identified by its CAS No. 923157-34-0, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities and applications in pharmaceutical and agrochemical research. The presence of chlorophenyl and dichlorophenyl groups in its structure enhances its potential for selective interactions with biological targets, making it a subject of interest in drug discovery and development.

In recent years, the demand for imidazole-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the sulfanyl-acetamide moiety in this compound, as it may contribute to enhanced binding affinity and metabolic stability. The CAS No. 923157-34-0 has been explored in various studies focusing on enzyme inhibition and receptor modulation, aligning with the growing trend of targeting specific pathways in therapeutic interventions. This aligns with the current focus on precision medicine and personalized therapeutics, which are hot topics in the scientific community.

From a synthetic perspective, the preparation of 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide involves multi-step organic reactions, including imidazole ring formation and sulfanyl linkage introduction. These processes are critical for achieving high purity and yield, which are essential for research and industrial applications. The compound's structural complexity and functional group diversity make it a valuable intermediate for further chemical modifications, catering to the needs of high-throughput screening and combinatorial chemistry.

The potential applications of CAS No. 923157-34-0 extend beyond pharmaceuticals. Its chlorinated aromatic components are of interest in material science, particularly in the development of advanced polymers and functional coatings. This dual applicability underscores the compound's relevance in interdisciplinary research, a trend increasingly favored by funding agencies and academic institutions. Moreover, the compound's stability under physiological conditions makes it a candidate for bioimaging probes and diagnostic agents, areas that have gained traction due to advancements in molecular imaging technologies.

Environmental and safety considerations are also paramount when working with chlorinated compounds. While 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(3,4-dichlorophenyl)acetamide is not classified as hazardous, proper handling and disposal protocols must be followed to minimize ecological impact. This aligns with the global push toward green chemistry and sustainable synthesis, which are frequently searched topics in scientific databases and forums.

In conclusion, CAS No. 923157-34-0 represents a fascinating example of how imidazole derivatives can bridge the gap between drug discovery and material science. Its structural features and functional versatility make it a compelling subject for ongoing research, particularly in the context of targeted therapies and innovative materials. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial settings.